N-[1-(5-Ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]prop-2-enamide

• IUPAC Name: N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]prop-2-enamide
• InChI: InChI=1S/C12H17N3O2/c1-3-9(16)14-12(7-5-6-8-12)11-13-10(4-2)17-15-11/h3H,1,4-8H2,2H3,(H,14,16)
• InChI Key: BXDUWAUPSHABDK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2(CCCC2)NC(=O)C=C
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They are known to be a part of various active pharmaceutical ingredients with diverse therapeutic focus.

Synthesis Analysis

An efficient one-pot method has been developed for the synthesis of 1,2,4-oxadiazoles via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary widely depending on their substituents. For instance, they can range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s worth noting that some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. They have potential applications in various fields such as material science, medicinal chemistry, and high energy molecules.